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Cat. No.: B1679997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NPC 17731 is a potent and selective non-peptide antagonist of the bradykinin B2 receptor.

Bradykinin, a potent vasodilator, plays a crucial role in inflammatory responses, partly by

increasing vascular permeability. This increase in permeability allows for the extravasation of

plasma and inflammatory cells into surrounding tissues. By blocking the bradykinin B2 receptor,

NPC 17731 can effectively inhibit bradykinin-induced increases in vascular permeability,

making it a valuable tool for studying inflammatory processes and for the development of novel

anti-inflammatory therapeutics.

These application notes provide a summary of the quantitative data on NPC 17731's efficacy,

detailed protocols for its use in vascular permeability studies, and a visual representation of its

mechanism of action.

Data Presentation
The inhibitory effects of NPC 17731 on bradykinin-induced and antigen-induced microvascular

leakage have been quantified in preclinical studies. The following tables summarize the key

findings.

Table 1: Inhibitory Effect of NPC 17731 on Bradykinin-Induced Microvascular Leakage in

Guinea Pig Airways
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Parameter Value Species/Model Reference

ID₅₀ 4.2 µg/kg (i.v.) Guinea Pig [1]

ID₅₀ (Median Inhibitory Dose) is the dose of NPC 17731 required to inhibit the bradykinin-

induced microvascular leakage by 50%.

Table 2: Effect of NPC 17731 on Antigen-Induced Airway Microvascular Leakage in Sensitized

Guinea Pigs

Treatment Dose (i.v.)
Effect on
Microvascular
Leakage

Significance Reference

NPC 17731 100 µg/kg
Significant

reduction
p < 0.05 [1]

Signaling Pathway
NPC 17731 exerts its effect by competitively blocking the bradykinin B2 receptor, a G-protein

coupled receptor (GPCR). Activation of the B2 receptor by bradykinin initiates a signaling

cascade that leads to increased vascular permeability. The diagram below illustrates this

pathway and the inhibitory action of NPC 17731.
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Mechanism of NPC 17731 in Inhibiting Bradykinin-Induced Vascular Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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